Cas no 864661-74-5 (Methyl 3-chloro-4-cyano-2-methylbenzoate)

Methyl 3-chloro-4-cyano-2-methylbenzoate structure
864661-74-5 structure
Product Name:Methyl 3-chloro-4-cyano-2-methylbenzoate
CAS No:864661-74-5
MF:C10H8ClNO2
MW:209.629021644592
CID:4795374
Update Time:2025-10-05

Methyl 3-chloro-4-cyano-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-chloro-4-cyano-2-methylbenzoate
    • Benzoic acid, 3-chloro-4-cyano-2-methyl-, methyl ester
    • Inchi: 1S/C10H8ClNO2/c1-6-8(10(13)14-2)4-3-7(5-12)9(6)11/h3-4H,1-2H3
    • InChI Key: YCHIGIIHDBULTI-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C=CC(C(=O)OC)=C1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 271
  • XLogP3: 2.5
  • Topological Polar Surface Area: 50.1

Methyl 3-chloro-4-cyano-2-methylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015010184-1g
Methyl 3-chloro-4-cyano-2-methylbenzoate
864661-74-5 97%
1g
$1504.90 2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1682879-1g
Methyl 3-chloro-4-cyano-2-methylbenzoate
864661-74-5 98%
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¥17808.00 2024-04-28
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